N-[(2Z)-3-(4-methoxybenzyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]acetamide

Specification

• Molecular Formula: C15H18N2O4S2
• Molecular Weight: 354.4 g/mol
• IUPAC Name: N-[3-[(4-methoxyphenyl)methyl]-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene]acetamide
• Standard InChI: InChI=1S/C15H18N2O4S2/c1-10(18)16-15-17(7-11-3-5-12(21-2)6-4-11)13-8-23(19,20)9-14(13)22-15/h3-6,13-14H,7-9H2,1-2H3
• Standard InChI Key: SSVYEBXYFIUOHG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N=C1N(C2CS(=O)(=O)CC2S1)CC3=CC=C(C=C3)OC

Introduction

N-[(2Z)-3-(4-methoxybenzyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene]acetamide is a complex organic compound featuring a unique structural arrangement that includes a tetrahydrothieno ring fused with a thiazole moiety, along with a methoxybenzyl group. This compound belongs to the broader class of thieno and thiazole derivatives, which are often explored for their potential applications in medicinal chemistry and material science.

Synthesis

The synthesis of N-[(2Z)-3-(4-methoxybenzyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene]acetamide typically involves multi-step chemical reactions. These processes may require controlled conditions such as inert atmospheres to prevent oxidation and the use of solvents like dimethylformamide or acetonitrile to facilitate reactions. Catalysts may also be employed to enhance reaction rates.

Potential Applications

Compounds with similar structures to N-[(2Z)-3-(4-methoxybenzyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene]acetamide are often explored for their potential in drug development and other chemical industries. Their unique structures position them for applications in medicinal chemistry, particularly in the development of new therapeutic agents.

Research Findings

While specific research findings for N-[(2Z)-3-(4-methoxybenzyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene]acetamide are not readily available, compounds in this class are typically evaluated for their biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Molecular docking studies and in vitro assays are common methods used to assess these activities.